Cas no 94514-77-9 (2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide)
94514-77-9 structure
Product Name:2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide
CAS No:94514-77-9
MF:C8H8N2O4S
MW:228.225120544434
CID:1984340
PubChem ID:615017
Update Time:2025-04-21
2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide
- 1-methyl-4-nitro-3H-2,1-benzothiazole 2,2-dioxide
- 1-Methyl-4-nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
- MGFQBTJYGUHKKO-UHFFFAOYSA-N
- 94514-77-9
- DTXSID00346793
- 1-Methyl-4-nitro-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
- 1-Methyl-4-nitro-2,1-benzisothiazoline, 2,2-dioxide
- 1-Methyl-4-nitro-1,3-dihydro-2,1-benzisothiazole 2,2-dioxide #
- DTXCID30297865
-
- Inchi: 1S/C8H8N2O4S/c1-9-7-3-2-4-8(10(11)12)6(7)5-15(9,13)14/h2-4H,5H2,1H3
- InChI Key: MGFQBTJYGUHKKO-UHFFFAOYSA-N
- SMILES: S1(CC2C(=CC=CC=2N1C)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 228.02047791Da
- Monoisotopic Mass: 228.02047791Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 91.6Ų
2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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